Cas no 1031927-03-3 (Methyl 2-bromo-5-cyanobenzoate)
1031927-03-3 structure
Product Name:Methyl 2-bromo-5-cyanobenzoate
CAS No:1031927-03-3
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD11035757
CID:97914
PubChem ID:26370474
Update Time:2024-11-04
Methyl 2-bromo-5-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-5-cyanobenzoate
- Benzoic acid, 2-bromo-5-cyano-, methyl ester
- AG-D-13558
- ANW-57369
- CTK4A1815
- MolPort-009-197-905
- OR12768
- RP05830
- 4-Bromo-3-(methoxycarbonyl)benzonitrile
- 2-broMo-5-cyanobenzoic acid Methyl ester
- SILKGSBMCDUFGF-UHFFFAOYSA-N
- FCH1327349
- VZ32531
- 2-bromo-5-cyano-benzoic acid methyl ester
- AX8158872
- AB0039405
- ST24030940
- Y6864
- Benzoicacid, 2-bromo-5-cyano-, methyl ester
- AKOS016001480
- J-521961
- 1031927-03-3
- SY036695
- SCHEMBL14797327
- CS-0041625
- W-204489
- PS-3609
- DTXSID10650131
- FT-0645700
- MFCD11035757
- Methyl2-bromo-5-cyanobenzoate
-
- MDL： MFCD11035757
- Inchi： 1S/C9H6BrNO2/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4H,1H3
- InChI Key： SILKGSBMCDUFGF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#N)C=C1C(=O)OC
Computed Properties
- Exact Mass: 238.95800
- Monoisotopic Mass: 238.958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 50.1
Experimental Properties
- Color/Form: No date available
- Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Solubility: Very slightly soluble (0.24 g/l) (25 º C),
- PSA: 50.09000
- LogP: 2.10738
- Vapor Pressure: No date available
Methyl 2-bromo-5-cyanobenzoate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-bromo-5-cyanobenzoate Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Methyl 2-bromo-5-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162150-1g |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 95% | 1g |
$163 | 2021-06-16 | |
| Chemenu | CM162150-5g |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 95% | 5g |
$449 | 2021-06-16 | |
| Chemenu | CM162150-10g |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 95% | 10g |
$673 | 2021-06-16 | |
| Fluorochem | 069374-5g |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 95% | 5g |
￡221.00 | 2022-03-01 | |
| Fluorochem | 069374-10g |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 95% | 10g |
￡434.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ755-200mg |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 97% | 200mg |
175.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ755-1g |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 97% | 1g |
648.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZJ755-50mg |
Methyl 2-bromo-5-cyanobenzoate |
1031927-03-3 | 97% | 50mg |
63.0CNY | 2021-07-12 | |
| TRC | M293913-50mg |
Methyl 2-Bromo-5-cyanobenzoate |
1031927-03-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M293913-100mg |
Methyl 2-Bromo-5-cyanobenzoate |
1031927-03-3 | 100mg |
$ 95.00 | 2022-06-04 |
Methyl 2-bromo-5-cyanobenzoate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
1031927-03-3 (Methyl 2-bromo-5-cyanobenzoate) Related Products
- 1807078-53-0(Methyl 4-bromo-3-cyano-5-formylbenzoate)
- 1807206-54-7(Ethyl 2-bromo-5-cyano-3-formylbenzoate)
- 1805661-05-5(Methyl 5-cyano-2,3-dibromobenzoate)
- 1807078-22-3(Ethyl 2-bromo-3-cyano-5-formylbenzoate)
- 1805407-11-7(Methyl 2-bromo-3-cyano-5-formylbenzoate)
- 1805592-34-0(Methyl 2-bromo-5-cyano-3-formylbenzoate)
- 762254-26-2(Benzoic acid, 2-bromo-5-cyano-, phenylmethyl ester)
- 1261796-94-4(methyl 2-bromo-3-cyanobenzoate)
- 1261585-44-7(Ethyl 2-bromo-5-cyanobenzoate)
- 98592-04-2(methyl 2-bromo-4-cyanobenzoate)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
